Cas no 73930-51-5 (8-methoxy-N-(naphthalen-2-yl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 8-methoxy-N-(naphthalen-2-yl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 73930-51-5
• MF: C₂₁H₁₅NO₄
• MW: 345.348105669022
• CID: 4164966
• PubChem ID: 13980105
• Update Time: 2025-06-14

8-methoxy-N-(naphthalen-2-yl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, 8-methoxy-N-2-naphthalenyl-2-oxo-
• 8-methoxy-N-(naphthalen-2-yl)-2-oxo-2H-chromene-3-carboxamide
• AKOS024602970
• 8-methoxy-N-naphthalen-2-yl-2-oxochromene-3-carboxamide
• F1107-0244
• 73930-51-5
• Oprea1_663494
• Oprea1_176695

• Inchi： 1S/C21H15NO4/c1-25-18-8-4-7-15-12-17(21(24)26-19(15)18)20(23)22-16-10-9-13-5-2-3-6-14(13)11-16/h2-12H,1H3,(H,22,23)
• InChI Key： OUOFFPVTQMOZFE-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1C(NC1=CC=C2C(=C1)C=CC=C2)=O

Computed Properties

• Exact Mass: 345.10010796Da
• Monoisotopic Mass: 345.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 64.6Ų

Additional information on 8-methoxy-N-(naphthalen-2-yl)-2-oxo-2H-chromene-3-carboxamide

Comprehensive Analysis of 8-Methoxy-N-(naphthalen-2-yl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 73930-51-5)

8-Methoxy-N-(naphthalen-2-yl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 73930-51-5) is a synthetic organic compound belonging to the coumarin derivative family. Its unique molecular structure combines a methoxy-substituted coumarin core with a naphthalene carboxamide moiety, making it a subject of interest in pharmaceutical and materials science research. This compound's fluorescence properties and potential biological activities have garnered attention in recent years, particularly in the context of drug discovery and bioimaging applications.

The growing demand for novel coumarin derivatives in medicinal chemistry has positioned 73930-51-5 as a valuable research target. Scientists are particularly interested in its potential as a protein-binding agent due to its planar aromatic structure. Recent studies suggest possible applications in enzyme inhibition, especially for targets involved in inflammatory pathways. The compound's extended π-conjugation system also makes it relevant for organic electronics research, aligning with current trends in sustainable material development.

From a synthetic chemistry perspective, 8-methoxy-N-(naphthalen-2-yl)-2-oxo-2H-chromene-3-carboxamide demonstrates interesting structure-activity relationships that researchers are actively exploring. Its solubility characteristics in various organic solvents have been documented, with particular relevance to formulation development. The presence of both hydrogen bond acceptors and donors in its molecular framework contributes to its molecular recognition properties, a hot topic in supramolecular chemistry research.

Analytical characterization of CAS 73930-51-5 typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods confirm the compound's structural integrity and help researchers understand its tautomeric behavior in different environments. The photophysical properties of this chromophore have been studied using UV-Vis absorption and fluorescence emission spectroscopy, revealing potential for sensor development applications.

In the context of green chemistry initiatives, researchers are investigating eco-friendly synthesis routes for 8-methoxy-N-(naphthalen-2-yl)-2-oxo-2H-chromene-3-carboxamide. Recent publications highlight microwave-assisted and catalyst-free approaches to improve the atom economy of its production. These developments address growing concerns about sustainable chemical synthesis while maintaining high yield efficiency and product purity.

The compound's structure-property relationships continue to be an active area of investigation, particularly regarding its electronic transitions and excited-state dynamics. Computational chemistry studies employing density functional theory (DFT) have provided insights into its molecular orbitals and potential charge transfer characteristics. Such theoretical approaches complement experimental findings and guide the design of functionalized coumarin derivatives for specific applications.

Quality control protocols for 73930-51-5 emphasize the importance of chromatographic purity assessment and residual solvent analysis. These procedures ensure batch-to-batch consistency for research applications. The compound's stability profile under various storage conditions has been documented, with recommendations for optimal handling procedures to maintain its chemical integrity.

Emerging research directions for 8-methoxy-N-(naphthalen-2-yl)-2-oxo-2H-chromene-3-carboxamide include exploration of its potential in molecular electronics and as a fluorescent probe for biological systems. Its structure-fluorescence relationship makes it particularly interesting for developing bioimaging agents with tailored emission properties. These applications align with current interests in theranostic compounds that combine diagnostic and therapeutic functions.

The scientific community continues to investigate the structure-activity optimization of this compound through systematic structure modification studies. Recent work has focused on the effects of varying the methoxy position and exploring alternative aromatic substituents on the naphthalene ring. Such structure-activity studies contribute valuable data to the growing field of rational drug design using coumarin scaffolds.

From a regulatory perspective, CAS 73930-51-5 is currently classified as a research chemical with no reported commercial applications. However, its potential uses in academic research and pharmaceutical development continue to drive interest. Proper documentation of its physicochemical properties and safety data remains essential for researchers working with this specialized compound.